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Compound of Interest

Compound Name: Hexanenitrile

Cat. No.: B147006

For Researchers, Scientists, and Drug Development Professionals

Introduction to Hexanenitrile in Fragrance
Applications

Hexanenitrile (CAS No. 628-73-9), also known as capronitrile, is an aliphatic nitrile utilized in
the fragrance industry.[1][2] Nitriles as a class of fragrance ingredients have gained prominence
due to their desirable olfactory properties, chemical stability, and resistance to discoloration,
particularly in challenging product bases like soap.[3] Compared to their corresponding
aldehydes, nitriles often exhibit analogous odor profiles but with greater stability against
oxidation and hydrolysis.[4]

Hexanenitrile is characterized by a faint, almond-like odor.[1] Its application in fragrance
compositions can alter, enhance, or reinforce the overall aroma by moderating the olfactory
impact of other ingredients.[3] The Research Institute for Fragrance Materials (RIFM) has
conducted a thorough safety assessment of hexanenitrile, concluding that it is safe for use in
fragrance products at current levels.[5] It is not considered to be genotoxic, phototoxic, or a
significant skin sensitizer under current use conditions.[5]

Physicochemical and Safety Data

A comprehensive understanding of the physical, chemical, and safety properties of
hexanenitrile is crucial for its effective and safe use in fragrance formulations. The following
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tables summarize key quantitative data.

Table 1: Physicochemical Properties of Hexanenitrile

Property Value Source(s)
CAS Number 628-73-9 [5]
Molecular Formula CeH11N [5]
Molecular Weight 97.16 g/mol [5]
Appearance Colorless to light yellow liquid [1]
Boiling Point 163.6 °C [6]
Flash Point 43.00 °C (TCC) [6]
Specific Gravity 0.80600 to 0.81000 @ 20.00 -

°C

Refractive Index

1.40500 to 1.40900 @ 20.00
°C

[6]

Solubility

Soluble in ethanol and ether;

very slightly soluble in water.

[1]

Table 2: Toxicological Data Summary for Hexanenitrile
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Endpoint Result/Value Source(s)
Oral LD50 (mouse) 463 mg/kg [6]
o Not a concern for genotoxic
Genotoxicity ) [5]
potential

, o No safety concerns at current
Skin Sensitization [5]
declared levels of use

Phototoxicity/Photoallergenicit Not expected to be phototoxic

[5]

y or photoallergenic

_ o Exposure at current use levels
Local Respiratory Toxicity ) [5]
is deemed safe (below TTC)

Application and Use Levels

The concentration of hexanenitrile in a final product depends on the desired olfactory effect,
the product matrix, and regulatory guidelines. While specific formulation details are often
proprietary, general use levels can be recommended.

Table 3: Recommended Use Levels for Hexanenitrile

Recommended
Maximum
Application Concentration in Notes Source(s)
Fragrance
Concentrate
This level can be
adjusted based on the
General Fragrance desired olfactory
. Up to 0.0100% o [6]
Formulations contribution and the

overall fragrance

composition.

It is important to note that the final concentration of the fragrance concentrate in a consumer
product typically ranges from 0.1% to 25%, depending on the product type (e.g., body lotion vs.
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fine fragrance).[7][8]

Experimental Protocols

The following protocols provide detailed methodologies for the evaluation and use of
hexanenitrile in fragrance development.

Protocol for Sensory Analysis of Hexanenitrile

Objective: To characterize the odor profile of hexanenitrile and evaluate its performance in a
simple fragrance base.

Materials:

Hexanenitrile

o Ethanol (perfumer's grade)

¢ Glass vials with caps

o Pipettes

e Odor-free smelling strips

e Trained sensory panel

Methodology:

e Preparation of Dilutions:
o Prepare a 10% solution of hexanenitrile in ethanol.
o Prepare a 1% solution of hexanenitrile in ethanol.
o Prepare a 0.1% solution of hexanenitrile in ethanol.

e Odor Profile Evaluation (Raw Material):
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o Dip a clean smelling strip into the 1% solution of hexanenitrile, ensuring not to
oversaturate.

o Allow the ethanol to evaporate for approximately 10-15 seconds.

o Present the smelling strip to the sensory panelist.

o Panelists should evaluate the odor at different time intervals (top note: 0-10 minutes;
middle note: 10-60 minutes; base note: >60 minutes) and record their observations using
a standardized fragrance descriptor sheet.

o Triangle Test for Difference Threshold:

[e]

To determine if the addition of hexanenitrile is perceptible in a simple base, a triangle test
can be performed.[9]

o Prepare two identical samples of a simple fragrance base (e.g., a blend of basic floral and
musky notes) and one sample of the same base with a small, predetermined
concentration of hexanenitrile (e.g., 0.005% of the total base).

o Present the three coded samples to the panelists.

o Each panelist is asked to identify the sample that is different from the other two.

o

The results are statistically analyzed to determine if a significant difference is perceived.

Workflow for Sensory Analysis of Hexanenitrile
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Sample Preparation

Prepare Hexanenitrile Dilutions Prepare Fragrance Base
(10%, 1%, 0.1% in Ethanol) (with and without Hexanenitrile)

Sensory Evaluation

Odor Profile Evaluation Triangle Test
(Raw Material on Smelling Strip) (Perceptibility in Base)
Data Analysis
y y
Record Odor Descriptors Statistical Analysis
(Top, Middle, Base Notes) (Significance of Difference)

Click to download full resolution via product page

Caption: Workflow for the sensory evaluation of hexanenitrile.

Protocol for Stability Testing of a Fragrance Containing
Hexanenitrile

Objective: To assess the physical and chemical stability of a fragrance formulation containing
hexanenitrile under various conditions.[10]

Materials:

o Test fragrance containing hexanenitrile in a finished product base (e.g., eau de toilette,
lotion).

e Control sample (unfragranced base).
¢ Glass containers appropriate for the product type.

o Climate chamber or oven capable of maintaining 40°C + 2°C.
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UV light cabinet.

Refrigerator/freezer for freeze-thaw cycles.

pH meter, viscometer.

Gas Chromatograph-Mass Spectrometer (GC-MS).

Methodology:

o Accelerated Stability (Thermal):

o Store samples of the test fragrance and control at 40°C for 4, 8, and 12 weeks.

o At each time point, evaluate the samples for changes in color, clarity, viscosity, pH, and
odor compared to a sample stored at room temperature in the dark.

o Light Stability:

o Expose samples to controlled UV light for a specified duration (e.g., 10 hours).

o Evaluate for any changes in color and odor compared to a control sample protected from
light.

o Freeze-Thaw Stability:

o Subject samples to three cycles of freezing (e.g., -10°C for 24 hours) followed by thawing
at room temperature (24 hours).

o After the final cycle, evaluate for any phase separation, crystallization, or other physical
changes.

e Odor and Chemical Analysis:

o At each evaluation point, a trained sensory panel should assess the odor of the test
fragrance for any significant changes from the original profile.
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o For a quantitative assessment, analyze the concentration of hexanenitrile and other key
fragrance components at the beginning and end of the stability study using a validated
GC-MS method.

Workflow for Fragrance Stability Testing

/mst and Controm
Exposure Conditians
Y \/
Accelerated (40°C) .
4,8, 12 weeks UV Light Exposure Freeze-Thaw Cycles (3x) Room Temperature Control
Analysis at Time Points
Y Y

o Physical Evaluation -
(Color, Clarity, Viscosity, pH)

\

Sensory Evaluation
(Odor Profile)

\

Chemical Analysis
(GC-MS for Hexanenitrile conc.)

Final Stability Report

Click to download full resolution via product page

Caption: Workflow for stability testing of a fragrance formulation.
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Protocol for GC-MS Analysis of Hexanenitrile in a
Cosmetic Product

Objective: To quantify the concentration of hexanenitrile in a finished cosmetic product.
Materials:

o Cosmetic product containing hexanenitrile.

» Hexanenitrile standard.

¢ Internal standard (e.g., heptanenitrile).

o Solvent for extraction (e.g., dichloromethane or methyl tert-butyl ether).

e Anhydrous sodium sulfate.

» Vortex mixer, centrifuge.

¢ GC-MS system with a suitable capillary column (e.g., VF-5ms or equivalent).[11]
Methodology:

e Sample Preparation (Liquid-Liquid Extraction):[11]

o

Weigh approximately 1g of the cosmetic product into a centrifuge tube.
o Add a known amount of the internal standard.

o Add 10 mL of the extraction solvent.

o Vortex for 2 minutes to ensure thorough mixing and extraction.

o Centrifuge at 3500 rpm for 10 minutes to separate the layers.

o Carefully transfer the organic layer to a clean vial containing a small amount of anhydrous
sodium sulfate to remove any residual water.

e GC-MS Analysis:[11]
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[e]

Injector: Pulsed splitless mode at 250°C.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

o

[¢]

Oven Program: Start at 60°C (hold 2 min), ramp to 125°C at 3°C/min, then to 230°C at
7°C/min, and finally to 300°C at 20°C/min (hold 5 min).

[¢]

Mass Spectrometer: Operate in Selective lon Monitoring (SIM) mode, monitoring
characteristic ions for hexanenitrile and the internal standard.

¢ Quantification:

o Prepare a calibration curve using standard solutions of hexanenitrile with a constant
concentration of the internal standard.

o Calculate the concentration of hexanenitrile in the sample based on the peak area ratio of
hexanenitrile to the internal standard and the calibration curve.

Olfactory Signaling Pathway

The perception of odorants like hexanenitrile begins with their interaction with olfactory
receptors (ORSs) located on the cilia of olfactory sensory neurons (OSNS) in the nasal
epithelium. This interaction initiates a signal transduction cascade that ultimately leads to the
perception of smell in the brain. While the specific ORs that bind to hexanenitrile are not
publicly documented, the general mechanism is well-understood.

General Olfactory Transduction Cascade
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Caption: Generalized olfactory signal transduction pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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